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Compound Focus: Clofilium Tosylate

CAS No.: 92953-10-1

Cat. No.: S524017

ICs0 Data for Clofilium Tosylate on HL-60 Cells

The following table summarizes the quantitative data on the inhibition of HL-60 cell viability by Clofilium

tosylate, which exhibits a clear time-dependent effect [1].

Incubation Duration ICso0 Value
24 hours 6.3 UM [1]
48 hours 3.4 uM [1]
72 hours 2.4 uM [1]

Experimental Protocol & Key Findings

The data in the table above was generated using the following methodology, which you can use as a

reference for your own experimental design.

e Cell Line: Human promyelocytic leukemia (HL-60) cells [1] [2].
e Cell Viability Assay: Cells were treated with a concentration range of 0-20 uM Clofilium for 24, 48,
and 72 hours. Viability and proliferation were inhibited in a concentration- and time-dependent

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s524017?utm_src=pdf-body
https://www.smolecule.com/products/s524017?utm_src=pdf-interest
https://www.smolecule.com/products/s524017?utm_src=pdf-body
https://www.smolecule.com/products/s524017?utm_src=pdf-body
https://www.smolecule.com/products/s524017?utm_src=pdf-body
https://www.invivochem.com/clofilium-tosylate.html
https://www.invivochem.com/clofilium-tosylate.html
https://www.invivochem.com/clofilium-tosylate.html
https://www.invivochem.com/clofilium-tosylate.html
https://www.invivochem.com/clofilium-tosylate.html
https://pubmed.ncbi.nlm.nih.gov/10660093/
https://www.smolecule.com/products/s524017?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

manner [1].
e Mechanism of Action: The study established that Clofilium induces apoptosis in HL-60 cells. Key
mechanistic findings include [2]:
o Activation of Caspase-3: Treatment with 10 uyM Clofilium for 12 hours induced the proteolytic
cleavage of inactive procaspase-3 (p34) into its active form (p17) [1].
o Cleavage of PARP: The activation of caspase-3 led to the subsequent cleavage of its
substrate, PARP, a hallmark of apoptosis [1] [2].
o Bcl-2 Protein Family: The induction of apoptosis was found to be independent of the Bcl-2
pathway, as no significant changes in the expression levels of Bcl-2 or Bax proteins were
observed [1] [2].

The relationship between Clofilium tosylate treatment and the key events in HL-60 cell apoptosis can be

visualized as follows:
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Clofilium induces apoptosis via caspase-3 activation, independent of Bcl-2.
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Interpretation for Research Applications

The data indicates that Clofilium tosylate is a potent anti-leukemic agent against HL-60 cells. The
decreasing ICso over time suggests that longer exposure enhances its cytotoxic effect. The defined
mechanism involving caspase-3 activation provides a clear biomarker (e.g., cleaved PARP) for confirming

compound activity in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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